N'-(3-chlorobenzoyl)-8-methyl-8H-thieno[2,3-b]indole-2-carbohydrazide

• IUPAC Name: N'-(3-chlorobenzoyl)-4-methylthieno[2,3-b]indole-2-carbohydrazide
• InChI: InChI=1S/C19H14ClN3O2S/c1-23-15-8-3-2-7-13(15)14-10-16(26-19(14)23)18(25)22-21-17(24)11-5-4-6-12(20)9-11/h2-10H,1H3,(H,21,24)(H,22,25)
• InChI Key: ICTFCVAMQXFUHL-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C3=C1SC(=C3)C(=O)NNC(=O)C4=CC(=CC=C4)Cl
• Molecular Formula: C19H14ClN3O2S
• Molecular Weight: 383.9 g/mol
• CAS No.: 477869-02-6

Description

“N’-(3-Chlorobenzoyl)-8-methyl-8H-thieno[2,3-b]indole-2-carbohydrazide” is a chemical compound with the molecular formula C19H14ClN3O2S. Its average mass is 383.851 Da and its mono-isotopic mass is 383.049530 Da.

Synthesis Analysis

The synthesis of similar compounds, such as N-substituted indole carbohydrazide derivatives, starts from methyl 1H-indole-3-carboxylate and ethyl 1H-indole-2-carboxylate, which are reacted with hydrazine monohydrate 99%. The aldol condensation of the later compound with aromatic aldehydes leads to the formation of the title compounds.

Chemical Reactions Analysis

While specific chemical reactions involving “N’-(3-chlorobenzoyl)-8-methyl-8H-thieno[2,3-b]indole-2-carbohydrazide” are not available, related compounds such as N-substituted indole carbohydrazide derivatives have been studied for their antiplatelet aggregation activity.

Future Directions

Indole derivatives have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities. Therefore, “N’-(3-chlorobenzoyl)-8-methyl-8H-thieno[2,3-b]indole-2-carbohydrazide”, as an indole derivative, may also hold potential for future research and development in various fields of study.

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have a wide spectrum of biological activities such as antituberculosis, antitumor, antifungal, antibacterial, and human 5-ht5a receptor binding inhibition .

Mode of Action

Indole-based compounds are known to undergo cycloaddition reactions, which are powerful tools in organic synthesis for the construction of complex and diverse heterocyclic structures . These reactions are completely atom-economical and hence are considered as green reactions .

Biochemical Pathways

Indole derivatives are known to interact with a variety of biochemical pathways due to their diverse biological activities .

Pharmacokinetics

The compound’s molecular weight is 38386 , which could potentially influence its absorption, distribution, metabolism, and excretion (ADME) properties.

Result of Action

Indole derivatives are known to have a wide range of biological activities, suggesting that they could have diverse molecular and cellular effects .